![molecular formula C17H23ClFN3O B5689452 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one](/img/structure/B5689452.png)
4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one
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Overview
Description
4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one is a chemical compound that has gained significant attention in scientific research due to its potential pharmaceutical applications. This compound is a spirocyclic lactam that has shown promising results in preclinical studies for its potential use in treating various medical conditions.
Scientific Research Applications
The potential pharmaceutical applications of 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one are diverse and include its use in treating neurological disorders, cancer, and infectious diseases. Preclinical studies have shown that this compound has a high affinity for certain receptors in the brain, which makes it a potential candidate for treating conditions such as depression, anxiety, and schizophrenia. Additionally, this compound has shown promising results in inhibiting the growth of cancer cells and could potentially be used in chemotherapy. Furthermore, this compound has shown potential in treating infectious diseases such as malaria and tuberculosis.
Mechanism of Action
The mechanism of action of 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one is not fully understood, but it is believed to work by interacting with certain receptors in the brain and other tissues. Specifically, this compound has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as neurotransmitter release, calcium signaling, and cell survival. By interacting with this receptor, this compound could potentially modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated. However, preclinical studies have shown that this compound can cross the blood-brain barrier and interact with certain receptors in the brain. Additionally, this compound has shown potential in inhibiting the growth of cancer cells and could potentially be used in chemotherapy. Furthermore, this compound has shown potential in treating infectious diseases such as malaria and tuberculosis.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one in lab experiments include its high yield in synthesis, its potential pharmaceutical applications, and its ability to cross the blood-brain barrier. However, limitations to using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one. One potential area of research is to further investigate its potential use in treating neurological disorders such as depression, anxiety, and schizophrenia. Additionally, further research could be done to investigate its potential use in inhibiting the growth of cancer cells and treating infectious diseases such as malaria and tuberculosis. Furthermore, future research could be done to fully understand its mechanism of action and potential side effects, which could lead to the development of safer and more effective pharmaceuticals.
Synthesis Methods
The synthesis of 4-(2-chloro-6-fluorobenzyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one involves the reaction of 2-chloro-6-fluorobenzylamine with 1-methyl-1,4,9-triazaspiro[5.5]undecane-3,5-dione. The reaction is carried out in the presence of a base and a solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The yield of the reaction is typically high, and the compound can be purified using standard techniques such as column chromatography.
properties
IUPAC Name |
4-[(2-chloro-6-fluorophenyl)methyl]-1-methyl-1,4,10-triazaspiro[5.6]dodecan-9-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClFN3O/c1-21-9-10-22(11-13-14(18)3-2-4-15(13)19)12-17(21)6-5-16(23)20-8-7-17/h2-4H,5-12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFLCEJKPWIBDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC12CCC(=O)NCC2)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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